Cas no 13332-07-5 (Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-)

• Product Name: Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-
• CAS No: 13332-07-5
• MF: C₈H₇F₃IN
• MW: 301.047564744949
• CID: 1236844
• Update Time: 2024-08-04

Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,3,6-trifluoro-4-iodo-N,N-dimethyl-

• Inchi： 1S/C8H7F3IN/c1-13(2)8-4(9)3-5(12)6(10)7(8)11/h3H,1-2H3
• InChI Key： LRHACTNJDVPWTC-UHFFFAOYSA-N
• SMILES： C1(N(C)C)=C(F)C=C(I)C(F)=C1F

Computed Properties

• Exact Mass: 300.95711

Experimental Properties

• Density: 1.856±0.06 g/cm3(Predicted)
• Boiling Point: 249.3±40.0 °C(Predicted)
• PSA: 3.24
• pka: 2.68±0.50(Predicted)